Cas no 827036-70-4 (Octanediamide, N,N''-1,2-phenylenebis[N'-hydroxy-)

Octanediamide, N,N''-1,2-phenylenebis[N'-hydroxy- structure
827036-70-4 structure
Product Name:Octanediamide, N,N''-1,2-phenylenebis[N'-hydroxy-
CAS No:827036-70-4
MF:C22H34N4O6
MW:450.528565883636
CID:686073
PubChem ID:11430850
Update Time:2025-04-19

Octanediamide, N,N''-1,2-phenylenebis[N'-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • N'-hydroxy-N-[2-[[8-(hydroxyamino)-8-oxooctanoyl]amino]phenyl]octanediamide
    • 827036-70-4
    • Octanediamide, N,N''-1,2-phenylenebis[N'-hydroxy-
    • DTXSID90465649
    • SCHEMBL11396983
    • Inchi: 1S/C22H34N4O6/c27-19(13-5-1-3-7-15-21(29)25-31)23-17-11-9-10-12-18(17)24-20(28)14-6-2-4-8-16-22(30)26-32/h9-12,31-32H,1-8,13-16H2,(H,23,27)(H,24,28)(H,25,29)(H,26,30)
    • InChI Key: SUBFRXOTWVGOOF-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCC(NO)=O)NC1C=CC=CC=1NC(CCCCCCC(NO)=O)=O

Computed Properties

  • Exact Mass: 450.24783482g/mol
  • Monoisotopic Mass: 450.24783482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 16
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 157Ų
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